Methyl caffeate
Methyl caffeate
Methyl caffeate is an alkyl caffeate ester formed by the formal condensation of caffeic acid with methyl alcohol. It is an alkyl caffeate ester and a methyl ester.
Brand Name:
Vulcanchem
CAS No.:
67667-67-8
VCID:
VC21169300
InChI:
InChI=1S/C10H10O4/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2-6,11-12H,1H3/b5-3+
SMILES:
COC(=O)C=CC1=CC(=C(C=C1)O)O
Molecular Formula:
C10H10O4
Molecular Weight:
194.18 g/mol
Methyl caffeate
CAS No.: 67667-67-8
Cat. No.: VC21169300
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl caffeate is an alkyl caffeate ester formed by the formal condensation of caffeic acid with methyl alcohol. It is an alkyl caffeate ester and a methyl ester. |
|---|---|
| CAS No. | 67667-67-8 |
| Molecular Formula | C10H10O4 |
| Molecular Weight | 194.18 g/mol |
| IUPAC Name | methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C10H10O4/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2-6,11-12H,1H3/b5-3+ |
| Standard InChI Key | OCNYGKNIVPVPPX-HWKANZROSA-N |
| Isomeric SMILES | COC(=O)/C=C/C1=CC(=C(C=C1)O)O |
| SMILES | COC(=O)C=CC1=CC(=C(C=C1)O)O |
| Canonical SMILES | COC(=O)C=CC1=CC(=C(C=C1)O)O |
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